![molecular formula C12H14LiNO4 B5203949 lithium 3-[(4-ethoxybenzoyl)amino]propanoate](/img/structure/B5203949.png)
lithium 3-[(4-ethoxybenzoyl)amino]propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithium 3-[(4-ethoxybenzoyl)amino]propanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. The purpose of
Mechanism of Action
The mechanism of action of lithium 3-[(4-ethoxybenzoyl)amino]propanoate is not fully understood, but it is believed to work by modulating various cellular pathways. In the case of neurodegenerative diseases, it has been shown to inhibit the aggregation of amyloid-beta, which is a hallmark of Alzheimer's disease. Additionally, it has been shown to activate various signaling pathways that promote cell survival and prevent cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function and memory, reduce inflammation, and protect against oxidative stress. Additionally, it has been shown to have anti-tumor effects in cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using lithium 3-[(4-ethoxybenzoyl)amino]propanoate in lab experiments is its ability to cross the blood-brain barrier, allowing it to have direct effects on the brain. Additionally, it has been shown to have low toxicity and is relatively easy to synthesize. However, one of the limitations of using this compound is that it is not very soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on lithium 3-[(4-ethoxybenzoyl)amino]propanoate. One area of research is in the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various areas of research. Finally, more research is needed to determine the optimal dosage and administration of this compound for various applications.
Synthesis Methods
Lithium 3-[(4-ethoxybenzoyl)amino]propanoate is synthesized using a specific method that involves the reaction of 3-amino-2-propanol with 4-ethoxybenzoyl chloride in the presence of lithium hydroxide. This reaction results in the formation of this compound, which is then purified using various techniques such as recrystallization and column chromatography.
Scientific Research Applications
Lithium 3-[(4-ethoxybenzoyl)amino]propanoate has been studied extensively in the field of scientific research due to its potential applications in various areas. One of the primary areas of research is in the field of neuroscience, where it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it has been studied for its potential applications in cancer research, where it has shown promise as a potential chemotherapeutic agent.
properties
IUPAC Name |
lithium;3-[(4-ethoxybenzoyl)amino]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4.Li/c1-2-17-10-5-3-9(4-6-10)12(16)13-8-7-11(14)15;/h3-6H,2,7-8H2,1H3,(H,13,16)(H,14,15);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJMCKTIDJZHKBF-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CCOC1=CC=C(C=C1)C(=O)NCCC(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14LiNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.